N'-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C14H24N2O2/c1-16(2)9-5-8-15-11-12-6-7-13(17-3)14(10-12)18-4/h6-7,10,15H,5,8-9,11H2,1-4H3
• InChI Key: YKVZACPPYQZKKR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol

Description

N-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine (DMPDA) is an organic compound that is widely used in a variety of scientific research applications due to its unique properties. DMPDA is a colorless liquid at room temperature and has a low boiling point. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. DMPDA is also used in the synthesis of polymers and other materials.

Scientific Research Applications

Crystal Structure Analysis

Schiff base compounds derived from 3,4-dimethoxybenzaldehyde, including N'-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine, have been synthesized and characterized. These compounds have been studied for their crystal structure using single crystal X-ray diffraction, providing insights into their molecular structure and potential applications in material science (Khalaji et al., 2013).

Synthetic Technology Improvement

N,N-Dimethyl-4-nitrobenzylamine, a related compound, has important applications in medicine, pesticides, and chemical fields. Its synthesis involves methylene chloride as the reaction solvent, highlighting its role as a significant intermediate in organic synthesis (Wang Ling-ya, 2015).

Forensic Chemistry

N-(dimethoxybenzyl)-4-bromo-2,5-dimethoxyphenethylamine regioisomers, structurally related to N'-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine, have been explored as potential designer compounds. Their synthesis and analysis are significant in forensic chemistry, particularly in the identification of novel psychoactive substances (Almalki et al., 2019).

Magnetic Properties in Inorganic Chemistry

The reaction between Ni(ClO4)2, NaN3, and 2,2-dimethylpropane-1,3-diamine, a compound closely related to N'-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine, leads to the formation of a complex with interesting magnetic properties. This research contributes to the understanding of magnetic interactions in inorganic compounds (Ribas et al., 1994).

Alzheimer's Therapy

Tetrahydrosalens, which are related to N'-(3,4-dimethoxybenzyl)-N,N-dimethylpropane-1,3-diamine, have been evaluated for their potential use as Alzheimer's disease therapeutics. These compounds show significant affinity for metal ions and could disrupt aberrant metal-peptide interactions, a promising therapeutic strategy for Alzheimer's disease (Storr et al., 2009).